• Orantinib
    • Cat. No.:
    • B1310771
    • CAS No.:
    • 210644-62-5
    • Molecular Formula:
    • C18H18N2O3
    • Molecular Weight:
    • 310.3 g/mol
    Description
    Orantinib has been used in trials studying the treatment of Lung Cancer, Breast Cancer, Kidney Cancer, Gastric Cancer, and Prostate Cancer, among others.
    Orantinib is an orally bioavailable receptor tyrosine ...
  • EOC317
    • Cat. No.:
    • B1684530
    • CAS No.:
    • 939805-30-8
    • Molecular Formula:
    • C27H26F5N7O3
    • Molecular Weight:
    • 591.5 g/mol
    Description
    Multi-mode Kinase Inhibitor EOC317 is an orally available, small molecule, multi-mode kinase inhibitor (MMKI), with potential antineoplastic activity. Upon oral administration, MMKI EOC317 targets, binds to and ...
  • Lucitanib
    • Cat. No.:
    • B1684532
    • CAS No.:
    • 1058137-23-7
    • Molecular Formula:
    • C26H25N3O4
    • Molecular Weight:
    • 443.5 g/mol
    Description
    E-3810 free base is a naphthalenecarboxamide obtained from formal condensation of the carboxy group of aminocyclopropyl)methoxy]-6-methoxyquinolin-4-yl}oxy)-1-naphthoic acid with methylamine. It has a role as an...
  • Nintedanib
    • Cat. No.:
    • B1684533
    • CAS No.:
    • 656247-17-5
    • Molecular Formula:
    • C31H33N5O4
    • Molecular Weight:
    • 539.6 g/mol
    Description
    Nintedanib is a member of the class of oxindoles that is a kinase inhibitor used (in the form of its ethylsulfonate salt) for the treatment of idiopathic pulmonary fibrosis and cancer. It has a role as an antine...
  • Orantinib
    • Cat. No.:
    • B1684534
    • CAS No.:
    • 252916-29-3
    • Molecular Formula:
    • C18H18N2O3
    • Molecular Weight:
    • 310.3 g/mol
    Description
    Orantinib has been used in trials studying the treatment of Lung Cancer, Breast Cancer, Kidney Cancer, Gastric Cancer, and Prostate Cancer, among others.
    Orantinib is an orally bioavailable receptor tyrosine ...
  • Pazopanib
    • Cat. No.:
    • B1684535
    • CAS No.:
    • 444731-52-6
    • Molecular Formula:
    • C21H23N7O2S
    • Molecular Weight:
    • 437.5 g/mol
    Description
    Pazopanib is a pyrimidine that is 5-(pyrimidin-2-yl}amino-2-methylbenzenesulfonamide substituted at position 4 by a (2,3-dimethylindazol-6-yl)(methyl)amino group. Used as its hydrochloride salt for treatment of ...
  • R1530
    • Cat. No.:
    • B1684536
    • CAS No.:
    • 882531-87-5
    • Molecular Formula:
    • C18H14ClFN4O
    • Molecular Weight:
    • 356.8 g/mol
    Description
    RG-1530 is a small molecule drug with a maximum clinical trial phase of I and has 1 investigational indication.
  • su4984
    • Cat. No.:
    • B1684538
    • CAS No.:
    • Molecular Formula:
    • C20H19N3O2
    • Molecular Weight:
    • 333.4 g/mol
    Description
    SU4984 is a substance that inhibits the tyrosine kinase activity of fibroblast growth factor receptor 1, tyrosine phosphorylation of the PDGF receptor and the insulin receptor. (NCI)...
  • Xl-999
    • Cat. No.:
    • B1684539
    • CAS No.:
    • 705946-27-6
    • Molecular Formula:
    • C26H28FN5O
    • Molecular Weight:
    • 445.5 g/mol
    Description
    XL999 has the potential to provide benefit to patients with lung cancer and acute myelogenous leukemia. XL999 is a new chemical entity that inhibits a spectrum of receptor tyrosine kinases (RTKs) with growth pro...
  • Pazopanib-d6
    • Cat. No.:
    • B15554098
    • CAS No.:
    • Molecular Formula:
    • C21H23N7O2S
    • Molecular Weight:
    • 443.6 g/mol
    Description
    Pazopanib-d6 is a useful research compound. Its molecular formula is C21H23N7O2S and its molecular weight is 443.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Pazopanib-d6 suitable for m...
© Copyright 2025 BenchChem. All Rights Reserved.